Cas no 1213927-56-0 ((1S)-5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE)

• Product Name: (1S)-5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• CAS No: 1213927-56-0
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 5591600
• PubChem ID: 92135012
• Update Time: 2025-05-23

(1S)-5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• (S)-5-chloro-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine
• 1-Naphthalenamine, 5-chloro-7-fluoro-1,2,3,4-tetrahydro-, (1S)-
• 1213927-56-0
• (1S)-5-chloro-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine
• Y12374

• Inchi： 1S/C10H11ClFN/c11-9-5-6(12)4-8-7(9)2-1-3-10(8)13/h4-5,10H,1-3,13H2/t10-/m0/s1
• InChI Key： GZQXDQBJQARTAR-JTQLQIEISA-N
• SMILES： [C@@H]1(N)C2=C(C(Cl)=CC(F)=C2)CCC1

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 261.7±40.0 °C(Predicted)
• pka: 8.71±0.20(Predicted)

Additional information on (1S)-5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE

Introduction to (1S)-5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1213927-56-0)

(1S)-5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1213927-56-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 5-chloro and 7-fluoro substitution on a tetrahydronaphthylamine scaffold. These functional groups contribute to its distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The tetrahydronaphthylamine core of this compound is a versatile platform for the design of bioactive molecules. The introduction of chloro and fluoro substituents at specific positions can significantly influence the compound's pharmacokinetic and pharmacodynamic profiles. Recent studies have shown that these modifications can enhance the compound's solubility, stability, and binding affinity to target receptors, which are crucial factors in the development of effective therapeutic agents.

In the context of medicinal chemistry, (1S)-5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE has been explored for its potential as a lead compound in the treatment of various diseases. One notable area of research is its application in the treatment of neurological disorders. Studies have demonstrated that this compound exhibits potent activity against specific neurotransmitter receptors, suggesting its potential as a modulator of neural function. For instance, it has been shown to interact with serotonin and dopamine receptors, which are key players in mood regulation and cognitive function.

Furthermore, the compound's ability to cross the blood-brain barrier (BBB) efficiently is a significant advantage in the development of central nervous system (CNS) drugs. The BBB is a selective permeability barrier that protects the brain from harmful substances but also poses a challenge for drug delivery. The 5-chloro and 7-fluoro substitutions in (1S)-5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE enhance its lipophilicity and facilitate its passage through the BBB, thereby improving its therapeutic efficacy.

In addition to its potential in neurological disorders, (1S)-5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular disease and autoimmune disorders. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for anti-inflammatory therapy.

The synthesis of (1S)-5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE involves several well-established chemical reactions. The key steps include the formation of the tetrahydronaphthylamine core through catalytic hydrogenation of naphthalene derivatives followed by selective chlorination and fluorination reactions. These synthetic routes are highly reproducible and scalable, making it feasible to produce large quantities of the compound for further research and development.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While (1S)-5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE is still in preclinical stages of development, early results are promising. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic properties and low toxicity profiles in animal models. These findings provide a strong foundation for advancing this compound into human clinical trials.

In conclusion, (1S)-5-CHLORO-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE (CAS No. 1213927-56-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation as a potential therapeutic agent for neurological disorders and inflammatory diseases. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant potential to contribute to the development of novel treatments for unmet medical needs.